Cas no 72869-85-3 (hydrogen bis[3,5-di-tert-butylsalicylato(2-)-O1,O2]chromate(1-))

hydrogen bis[3,5-di-tert-butylsalicylato(2-)-O1,O2]chromate(1-) structure
72869-85-3 structure
Product Name:hydrogen bis[3,5-di-tert-butylsalicylato(2-)-O1,O2]chromate(1-)
CAS No:72869-85-3
MF:C30H41CrO6
MW:549.639051198959
CID:568353
Update Time:2023-11-18

hydrogen bis[3,5-di-tert-butylsalicylato(2-)-O1,O2]chromate(1-) Chemical and Physical Properties

Names and Identifiers

    • Chromate(1-),bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kO)benzoato(2-)-kO]-, hydrogen (1:1), (T-4)-
    • 3,5-BIS(T-BUTYL)-2-HYDROXYBENZOIC ACID-CHROMIUM COMPLEX
    • Chromate(1-), bis(2-hydroxy-3,5-di(1,1-dimethylethyl)benzoato(2-))-, hydrogen
    • Chromate(1-), bis(3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kappaO)benzoato(2-)-kappaO)-, hydrogen (1:1), (T-4)-
    • Chromate(1-), bis(3,5-bis(1,1-dimethylethyl)-2-(hydroxy-kappaO)benzoato(2-)-kappaO)-, hydrogen, (T-4)-
    • Chromate(1-), bis(3,5-bis(1,1-dimethylethyl)-2-hydroxybenzoato(2-)-O1,O2)-, hydrogen
    • Hydrogen bis(3,5-di-tert-butylsalicylato(2-)-O1,O2)chromate(1
    • Chromate, bis[2-hydroxy-3,5-di(1,1-dimethylethyl)benzoato]-, hydrogen
    • bis[3,5-bis(1,1-dimethylethyl)-2-hydroxybenzoato-o1,o2]-chromate(1- hyd
    • Chromate,bis[3,5-bis(1,1-dimethylethyl)-2-hydroxybenzoato-O1,O2]-,hydrogen,(T-4)-
    • Chromate(1-), bis[3,5-bis(1,1-dimethylethyl)-2-(hydroxy-.kappa.O)benzoato(2-)-.kappa.O]-, hydrogen, (T-4)-
    • CID 138395132
    • Chromate,bis[2-hydroxy-3,5-di(1,1-dimethylethyl)benzoato]-,hydrogen
    • hydrogen bis[3,5-di-tert-butylsalicylato(2-)-O1,O2]chromate(1-)
    • BENZOICACID,3,5-BIS-(1,1-DIMETHYLETHYL)-2-HYDROXY-,CHROMIUMCOMPLEX
    • 3,5-di-tert-butylsalicylic acid, chromium(III) chelate
    • bis[3,5-bis(1,1-dimethylethyl)-2-hydroxybenzoato-O1,O2]-, hydrogen, (T-4)-Chromate
    • Inchi: 1S/2C15H22O3.Cr/c2*1-14(2,3)9-7-10(13(17)18)12(16)11(8-9)15(4,5)6;/h2*7-8,16H,1-6H3,(H,17,18);/q;;+3/p-3
    • InChI Key: RLEKOSNXOUWDLK-UHFFFAOYSA-K
    • SMILES: [Cr+3].[O-]C1=C(C(=O)[O-])C=C(C=C1C(C)(C)C)C(C)(C)C.[O-]C1=C(C(=O)[O-])C=C(C=C1C(C)(C)C)C(C)(C)C.[H+]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 4
  • Complexity: 303
  • Topological Polar Surface Area: 126
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